Cas no 1261941-01-8 (3-(2,3-Difluorophenyl)benzoic acid)

• Product Name: 3-(2,3-Difluorophenyl)benzoic acid
• CAS No: 1261941-01-8
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD18312607
• CID: 2621614
• PubChem ID: 53218336
• Update Time: 2025-06-10

3-(2,3-Difluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261941-01-8
• 3-(2,3-Difluorophenyl)benzoic acid, 95%
• MFCD18312607
• SCHEMBL5050473
• DTXSID80683279
• AKOS013305912
• 3-(2,3-DIFLUOROPHENYL)BENZOIC ACID
• 2',3'-Difluoro[1,1'-biphenyl]-3-carboxylic acid
• 3-(2,3-Difluorophenyl)benzoic acid

• MDL： MFCD18312607
• Inchi： 1S/C13H8F2O2/c14-11-6-2-5-10(12(11)15)8-3-1-4-9(7-8)13(16)17/h1-7H,(H,16,17)
• InChI Key： LPDHPSTTZPHSLS-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 234.049
• Monoisotopic Mass: 234.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2,3-Difluorophenyl)benzoic acid

Comprehensive Overview of 3-(2,3-Difluorophenyl)benzoic acid (CAS No. 1261941-01-8): Properties, Applications, and Industry Insights

3-(2,3-Difluorophenyl)benzoic acid (CAS No. 1261941-01-8) is a fluorinated aromatic carboxylic acid derivative gaining traction in pharmaceutical and material science research. This compound belongs to the class of difluorophenyl-substituted benzoic acids, characterized by its unique molecular structure combining a benzoic acid core with a 2,3-difluorophenyl moiety. The presence of fluorine atoms at the ortho and meta positions of the phenyl ring significantly influences its electronic properties, making it a valuable intermediate in drug discovery and specialty chemical synthesis.

Recent studies highlight the growing demand for fluorinated organic compounds like 3-(2,3-Difluorophenyl)benzoic acid due to their enhanced metabolic stability and membrane permeability—key attributes in developing bioactive molecules. The compound's CAS number 1261941-01-8 serves as a critical identifier for researchers investigating structure-activity relationships (SAR) in medicinal chemistry. Its molecular weight of 234.19 g/mol and precise fluorine substitution pattern make it particularly useful for designing kinase inhibitors and GPCR-targeted therapeutics, addressing current industry focus areas such as precision medicine and targeted drug delivery.

From a synthetic chemistry perspective, 3-(2,3-Difluorophenyl)benzoic acid demonstrates remarkable versatility. Its carboxylic acid functional group allows for straightforward derivatization into esters, amides, or acyl halides, while the difluorophenyl moiety contributes to improved lipophilicity—a property frequently searched by formulators optimizing drug-like properties. Analytical techniques such as HPLC purity analysis (typically >98%) and NMR structural confirmation are essential for quality control, reflecting the compound's importance in high-value chemical production.

The material science sector has shown increasing interest in CAS 1261941-01-8 for developing advanced polymeric materials with tailored dielectric properties. The compound's fluorine atoms contribute to thermal stability and chemical resistance, making it relevant for electronic-grade chemicals used in flexible electronics—a trending topic among researchers investigating next-generation display technologies. This dual applicability in pharmaceuticals and advanced materials positions 3-(2,3-Difluorophenyl)benzoic acid as a compound with cross-industry significance.

Environmental and regulatory aspects of fluorinated compounds remain a key discussion point, with sustainable fluorination methods being a frequently searched term. Manufacturers of 1261941-01-8 are adopting green chemistry principles to minimize waste generation during synthesis, addressing concerns about PFAS alternatives. The compound's well-defined degradation profile and absence of persistent bioaccumulative characteristics make it preferable to longer-chain fluorochemicals in many applications.

Market analysts note rising procurement inquiries for 3-(2,3-Difluorophenyl)benzoic acid from contract research organizations (CROs) and API manufacturers, particularly in regions with strong generic drug development pipelines. The compound's cost-effective synthesis from commercially available difluorobenzene derivatives contributes to its supply chain resilience—a crucial factor in post-pandemic pharmaceutical sourcing strategies. Technical documents frequently highlight its storage stability under standard laboratory conditions (room temperature, inert atmosphere), reducing logistical complexities.

Emerging applications in agricultural chemistry demonstrate the compound's potential as a building block for novel crop protection agents, leveraging the fluorine effect to enhance pesticidal activity. This aligns with industry efforts to develop low-residue agrochemicals—a hot topic in sustainable agriculture forums. Research papers utilizing CAS 1261941-01-8 often appear in studies about metabolite identification and xenobiotic transformation, reflecting its utility in environmental fate studies.

Quality specifications for 3-(2,3-Difluorophenyl)benzoic acid typically include parameters like heavy metal content (<0.001%), residual solvents (meeting ICH guidelines), and chromatographic purity—specifications highly relevant to buyers comparing GMP-grade chemicals versus research-grade materials. The compound's spectral data (IR, MS, and ¹³C/¹H NMR) are extensively documented in chemical databases, supporting its adoption in high-throughput screening platforms.

Future research directions for 1261941-01-8 may explore its incorporation into metal-organic frameworks (MOFs) for gas storage applications or as a ligand in catalytic systems—areas generating substantial academic interest. The compound's balanced hydrophilic-lipophilic character (calculated logP ~2.8) makes it particularly interesting for formulation scientists working on nanoparticle drug carriers, a field experiencing rapid growth due to advancements in cancer therapeutics and vaccine delivery systems.